Cas no 1428139-05-2 (Ethyl N-2-cyano-5-(5-methyl-2-furyl)-3-oxocyclohex-1-en-1-ylglycinate)

• Product Name: Ethyl N-2-cyano-5-(5-methyl-2-furyl)-3-oxocyclohex-1-en-1-ylglycinate
• CAS No: 1428139-05-2
• MF: C₁₆H₁₈N₂O₄
• MW: 302.325124263763
• CID: 4699830
• Update Time: 2025-06-29

Ethyl N-2-cyano-5-(5-methyl-2-furyl)-3-oxocyclohex-1-en-1-ylglycinate Chemical and Physical Properties

Names and Identifiers

• ethyl N-[2-cyano-5-(5-methyl-2-furyl)-3-oxocyclohex-1-en-1-yl]glycinate
• T6008
• glycine, N-[2-cyano-5-(5-methyl-2-furanyl)-3-oxo-1-cyclohexen-1-yl]-, ethyl ester
• Ethyl N-2-cyano-5-(5-methyl-2-furyl)-3-oxocyclohex-1-en-1-ylglycinate

• Inchi： 1S/C16H18N2O4/c1-3-21-16(20)9-18-13-6-11(7-14(19)12(13)8-17)15-5-4-10(2)22-15/h4-5,11,18H,3,6-7,9H2,1-2H3
• InChI Key： XRTHWGIXPYFCFH-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C1CC(C(C#N)=C(C1)NCC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 532
• Topological Polar Surface Area: 92.3

Additional information on Ethyl N-2-cyano-5-(5-methyl-2-furyl)-3-oxocyclohex-1-en-1-ylglycinate

Ethyl N-2-cyano-5-(5-methyl-2-furyl)-3-oxocyclohex-1-en-1-ylglycinate: A Comprehensive Overview

Ethyl N-2-cyano-5-(5-methyl-2-furyl)-3-oxocyclohex-1-en-1-ylglycinate, with CAS No. 1428139-05-2, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyano group, a furan moiety, and a cyclohexenone ring. These structural features contribute to its potential applications in drug development and as a bioactive agent.

The cyano group in the molecule is known for its ability to participate in various chemical reactions, including nucleophilic addition and hydrogen bonding. This makes it a valuable component in the synthesis of bioactive compounds. The furan moiety, on the other hand, is a five-membered aromatic ring containing two double bonds and one oxygen atom. Furan derivatives are widely studied for their potential as antioxidants, anti-inflammatory agents, and anticancer drugs. The cyclohexenone ring adds rigidity to the molecule and can serve as a platform for further functionalization.

Recent studies have highlighted the importance of Ethyl N-2-cyano... in the development of novel therapeutic agents. For instance, researchers have explored its role as a modulator of cellular signaling pathways. This compound has been shown to interact with key enzymes involved in inflammation and oxidative stress, making it a promising candidate for the treatment of chronic diseases such as arthritis and neurodegenerative disorders.

In addition to its pharmacological applications, Ethyl N-2-cyano... has also been investigated for its potential use in agrochemicals. Its ability to inhibit plant pathogens has led to its consideration as a natural alternative to synthetic pesticides. This aligns with the growing demand for sustainable agricultural practices that minimize environmental impact.

The synthesis of Ethyl N-2-cyano... involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring that the compound can be produced on an industrial scale. The use of green chemistry principles in its synthesis further enhances its appeal as an environmentally friendly product.

From a structural perspective, Ethyl N-2-cyano... exhibits interesting stereochemical properties due to the presence of multiple chiral centers in its molecule. These properties are crucial for determining its biological activity and selectivity. Advanced analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its three-dimensional structure.

Recent advancements in computational chemistry have also provided valuable insights into the electronic properties of Ethyl N-2-cyano.... Quantum mechanical calculations have revealed that the compound's electronic distribution plays a significant role in its reactivity and stability. This information is critical for designing analogs with enhanced bioactivity and reduced toxicity.

In conclusion, Ethyl N-2-cyano... represents a fascinating example of how structural complexity can lead to diverse functional applications. Its unique combination of functional groups makes it a valuable tool in both medicinal and agricultural research. As ongoing studies continue to uncover new aspects of this compound's properties, it is likely to play an increasingly important role in the development of innovative solutions across various industries.